Cas no 1261826-72-5 (Ethyl 3-hydroxy-2-nitrophenylacetate)

• Product Name: Ethyl 3-hydroxy-2-nitrophenylacetate
• CAS No: 1261826-72-5
• Molecular Formula: C₁₀H₁₁NO₅
• Molecular Weight: 225.198043107986
• CID: 4963046

Ethyl 3-hydroxy-2-nitrophenylacetate Properties

Names and Identifiers

• Ethyl 3-hydroxy-2-nitrophenylacetate

• InChIKey： PZQFPNVCBXCFMY-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO5/c1-2-16-9(13)6-7-4-3-5-8(12)10(7)11(14)15/h3-5,12H,2,6H2,1H3
• SMILES： O(CC)C(CC1C=CC=C(C=1[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 225.06372245 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 225.06372245 g/mol
• Heavy Atom Count: 16
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4
• Molecular Weight: 225.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols